Cas no 2013440-82-7 (1-{bicyclo4.1.0heptan-3-yl}ethan-1-amine)

• Product Name: 1-{bicyclo4.1.0heptan-3-yl}ethan-1-amine
• CAS No: 2013440-82-7
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 6404791
• PubChem ID: 137938994
• Update Time: 2025-10-28

1-{bicyclo4.1.0heptan-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo4.1.0heptan-3-yl}ethan-1-amine
• 1-{bicyclo[4.1.0]heptan-3-yl}ethan-1-amine
• EN300-3112795
• 1-(3-Bicyclo[4.1.0]heptanyl)ethanamine
• 2013440-82-7

• Inchi： 1S/C9H17N/c1-6(10)7-2-3-8-5-9(8)4-7/h6-9H,2-5,10H2,1H3
• InChI Key： UQCXBRCQXWPXNU-UHFFFAOYSA-N
• SMILES： NC(C)C1CCC2CC2C1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-{bicyclo4.1.0heptan-3-yl}ethan-1-amine

Recent Advances in the Study of 1-{bicyclo[4.1.0]heptan-3-yl}ethan-1-amine (CAS: 2013440-82-7) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 1-{bicyclo[4.1.0]heptan-3-yl}ethan-1-amine (CAS: 2013440-82-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The unique structural features of this compound, characterized by its bicyclo[4.1.0]heptane core and amine functionality, make it a valuable scaffold for the development of novel therapeutic agents and chemical probes.

Recent studies have focused on the synthesis and optimization of 1-{bicyclo[4.1.0]heptan-3-yl}ethan-1-amine to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, such as transition-metal-catalyzed reactions and enantioselective synthesis, to achieve high yields and purity of the compound. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and interactions with biological targets, further elucidating its mechanism of action.

One of the key findings in recent research is the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies have demonstrated its ability to interact with neurotransmitter receptors, suggesting possible applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its use as a building block for the development of new antibiotics and antiviral agents.

The pharmacological profile of 1-{bicyclo[4.1.0]heptan-3-yl}ethan-1-amine has also been explored in the context of metabolic diseases. Recent studies have highlighted its role in modulating enzymes involved in lipid metabolism, which could have implications for the treatment of obesity and diabetes. Furthermore, its potential as an anti-inflammatory agent has been investigated, with promising results in preclinical models of chronic inflammatory conditions.

Despite these advancements, challenges remain in the development of 1-{bicyclo[4.1.0]heptan-3-yl}ethan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in more comprehensive preclinical and clinical trials.

In conclusion, 1-{bicyclo[4.1.0]heptan-3-yl}ethan-1-amine (CAS: 2013440-82-7) represents a promising candidate for various biomedical applications. Its unique structural and pharmacological properties make it a valuable subject of ongoing research in chemical biology and pharmaceutical science. Future studies will likely focus on expanding its therapeutic potential and addressing the current limitations to facilitate its transition from the laboratory to clinical use.